Cas no 900008-90-4 (1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 900008-90-4
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 5493667
• Update Time: 2025-05-24

1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]sulfanylethanone
• 1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C20H25N3O3S/c1-25-15-7-9-18(26-2)16(13-15)17-8-10-19(22-21-17)27-14-20(24)23-11-5-3-4-6-12-23/h7-10,13H,3-6,11-12,14H2,1-2H3
• InChI Key： VWWZLIDNMLUHRH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1=NN=C(C2=CC(OC)=CC=C2OC)C=C1

Additional information on 1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one

1-(Azepan-1-yl)-2-{6-(2,5-Dimethoxyphenyl)Pyridazin-3-Ylsulfanyl}Ethan-1-One: A Comprehensive Overview

The compound 1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one, identified by the CAS number 900008-90-4, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyridazine ring system, which is a key structural motif in many bioactive molecules. The presence of the azepane group and the dimethoxyphenyl substituent further enhances its chemical complexity and biological activity. Researchers have found that the pyridazine ring plays a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors.

One of the most notable aspects of this compound is its sulfur-containing moiety, specifically the thioether group (sulfanyl group). This functional group is known to confer stability and enhance bioavailability, making it an attractive feature for drug design. Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological systems, providing deeper insights into its mechanism of action.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic reactions such as Suzuki coupling and Stille coupling. These methods enable precise control over the molecular architecture, ensuring high purity and consistency in the final product. The synthesis of CAS No 900008-90-4 has been optimized to meet the demands of preclinical studies, where large quantities are often required for testing.

Pharmacological studies have demonstrated that this compound exhibits potent activity against several disease targets, including cancer and neurodegenerative disorders. For instance, recent research has shown that it can inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The dimethoxyphenyl group within the molecule contributes significantly to its pharmacokinetic profile. This substituent not only enhances solubility but also prolongs the compound's half-life in vivo, which is essential for effective therapeutic outcomes. Advanced analytical techniques such as LC-MS/MS have been employed to study its pharmacokinetics, providing valuable data for dosage optimization.

In conclusion, 1-(azepan-1-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}ethan-1-one represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with favorable pharmacological properties, positions it as a strong candidate for future drug development. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.